Cas no 696623-56-0 (1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone)

• Product Name: 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone
• CAS No: 696623-56-0
• MF: C₈H₁₅BrN₂O
• MW: 235.121501207352
• CID: 5094406
• Update Time: 2025-06-08

1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-bromoethyl)piperazin-1-yl]ethanone
• STK663835
• Ethanone, 1-[4-(2-bromoethyl)piperazin-1-yl]-
• piperazine, 1-acetyl-4-(2-bromoethyl)-, hydrobromide
• 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone

• Inchi： 1S/C8H15BrN2O/c1-8(12)11-6-4-10(3-2-9)5-7-11/h2-7H2,1H3
• InChI Key： WHFIZTSWOHSAJR-UHFFFAOYSA-N
• SMILES： BrCCN1CCN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• XLogP3: 0.3
• Topological Polar Surface Area: 23.6

Additional information on 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone

Recent Advances in the Study of 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone (CAS: 696623-56-0)

The compound 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone (CAS: 696623-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromoethyl group and a piperazine ring, make it a valuable building block for the design of novel compounds with potential anticancer, antimicrobial, and neuropharmacological activities. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

In the context of pharmacological research, 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone has been investigated for its ability to modulate specific biological targets. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of dopamine receptor ligands. These ligands showed promising results in preclinical models of Parkinson's disease, suggesting potential therapeutic applications. Additionally, the compound's reactivity has been exploited in the design of covalent inhibitors targeting enzymes involved in inflammatory pathways.

Another area of interest is the compound's potential in antimicrobial drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone with enhanced antibacterial activity against multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays.

Despite these promising findings, challenges remain in the clinical translation of 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Future studies are expected to focus on structure-activity relationship (SAR) analyses and the development of prodrug strategies to improve the compound's pharmacokinetic profile.

In conclusion, 1-[4-(2-Bromoethyl)piperazin-1-yl]ethanone (CAS: 696623-56-0) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research efforts are essential to unlock its full potential and translate these findings into clinically viable therapies. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.